[(R)-cyano-(3-phenoxyphenyl)methyl] (1S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate

• Molecular Formula: C22H19Cl2NO3
• Molecular Weight: 416.3 g/mol
• IUPAC Name: [(R)-cyano-(3-phenoxyphenyl)methyl] (1S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
• InChI: InChI=1S/C22H19Cl2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/t17?,18-,20+/m0/s1
• InChI Key: KAATUXNTWXVJKI-AQCCAAQSSA-N
• Isomeric SMILES: CC1([C@H](C1C=C(Cl)Cl)C(=O)O[C@@H](C#N)C2=CC(=CC=C2)OC3=CC=CC=C3)C
• Canonical SMILES: CC1(C(C1C(=O)OC(C#N)C2=CC(=CC=C2)OC3=CC=CC=C3)C=C(Cl)Cl)C

Description

The compound [(R)-cyano-(3-phenoxyphenyl)methyl] (1S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate is a synthetic pyrethroid insecticide. Structurally, it belongs to the cyclopropanecarboxylate family, characterized by a cyclopropane ring substituted with a dichloroethenyl group, methyl groups, and an ester-linked α-cyano-3-phenoxybenzyl alcohol moiety. This configuration confers potent neurotoxic activity against insects by disrupting voltage-gated sodium channels .

The compound is closely related to cypermethrin (CAS 52315-07-8), a widely used pyrethroid pesticide. Cypermethrin itself is a mixture of stereoisomers, but the target compound’s specific stereochemistry—(1S) configuration in the cyclopropane ring and (R) configuration in the cyano-phenoxybenzyl group—enhances its binding affinity to insect sodium channels, improving insecticidal efficacy .

Biological Activity

[(R)-cyano-(3-phenoxyphenyl)methyl] (1S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate is a synthetic compound belonging to the class of pyrethroid insecticides. Pyrethroids are widely used for pest control due to their effectiveness against a variety of insects and relatively low toxicity to mammals. This article explores the biological activity of this compound, focusing on its mechanism of action, toxicological effects, and environmental impact.

• IUPAC Name: [(R)-cyano-(3-phenoxyphenyl)methyl] (1S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate
• Molecular Formula: C22H19Cl2NO3
• Molecular Weight: 416 g/mol
• LogP: 5.44 (indicating high lipophilicity)
• Polar Surface Area: 59 Ų

The primary mechanism by which [(R)-cyano-(3-phenoxyphenyl)methyl] acts is through the modulation of sodium channels in the nervous systems of insects. Pyrethroids bind to voltage-gated sodium channels, prolonging their activation and leading to hyperexcitation of the nervous system, ultimately resulting in paralysis and death of the target pest .

Mammalian Toxicity

Studies have shown that pyrethroids can have varying degrees of toxicity in mammals. The acute toxicity of [(R)-cyano-(3-phenoxyphenyl)methyl] has been assessed through several experiments:

Study Type	Result	Reference
Acute Oral Toxicity	LD50 values suggest moderate toxicity
Dermal Exposure	Minimal absorption; low systemic toxicity
Chronic Exposure	Possible endocrine disruption noted

Environmental Impact

The environmental persistence of pyrethroids raises concerns regarding their impact on non-target organisms. Research indicates that exposure can lead to neurodevelopmental issues in wildlife and potential reproductive dysfunctions in aquatic organisms .

Case Studies

• Neurodevelopmental Effects : A study examined the impact of cypermethrin (a related compound) on rat offspring, showing significant impairments in neurodevelopment when exposed during gestation .
• Endocrine Disruption : Research on bifenthrin indicated that it can interfere with steroidogenic pathways, affecting hormone levels critical for reproductive health. Similar mechanisms may be expected for [(R)-cyano-(3-phenoxyphenyl)methyl], given its structural similarities .

Comparison with Similar Compounds

Structural and Functional Differences

Pyrethroids share a common cyclopropane core but differ in substituents and stereochemistry, which influence their stability, toxicity, and application. Below is a comparative analysis of key analogs:

Table 1: Structural and Functional Comparison of Pyrethroids

Compound Name (CAS)	Cyclopropane Substituent	Molecular Formula	Key Applications	Toxicity/Environmental Impact
Target Compound	3-(2,2-dichloroethenyl)	C₂₂H₁₉Cl₂NO₃	Agriculture, household pest control	Endocrine disruptor; neurotoxic to mammals
Cyhalothrin (CAS 91465-08-6)	3-(Z-2-chloro-3,3,3-trifluoropropenyl)	C₂₃H₁₉ClF₃NO₃	Crop protection (e.g., cotton, vegetables)	High toxicity to bees; persistent in soil
Fenpropathrin (CAS 39515-41-8)	2,2,3,3-tetramethyl	C₂₃H₂₃NO₃	Acaricide (mite control)	Moderate mammalian toxicity; low aquatic persistence
Tralomethrin (CAS 66841-25-6)	3-(1,2,2,2-tetrabromoethyl)	C₂₂H₁₉Br₄NO₃	Stored-grain protection	Persistent organic pollutant; bioaccumulative
Deltamethrin (CAS 52918-63-5)	3-(2,2-dibromoethenyl)	C₂₂H₁₉Br₂NO₃	Public health (mosquito control)	Highly toxic to fish; restricted in EU

Stereochemical Influences

The target compound’s (1S) cyclopropane configuration and (R)-cyano group optimize its insecticidal activity compared to racemic mixtures like cypermethrin. For example:

• Lambda-cyhalothrin (a single stereoisomer of cyhalothrin) exhibits 4–8× higher potency than the target compound due to its (1R,3R,αS) configuration, which enhances receptor binding .
• Deltamethrin (1R,3R configuration) shows superior photostability but greater aquatic toxicity than the dichloroethenyl analog .

Metabolic and Environmental Profiles

• Photodegradation : Dichloroethenyl-substituted pyrethroids (e.g., target compound) degrade faster under UV light than brominated analogs (e.g., deltamethrin), reducing environmental persistence .
• Mammalian Toxicity: The α-cyano group in the target compound increases mammalian neurotoxicity compared to non-cyano pyrethroids like permethrin .
• Aquatic Impact : Trifluoropropenyl-substituted cyhalothrin is more toxic to aquatic invertebrates (LC₅₀ < 0.1 µg/L) than the dichloroethenyl target compound (LC₅₀ = 2.5 µg/L) .

Efficacy in Pest Control

The target compound demonstrates broad-spectrum activity against lepidopteran and coleopteran pests. Field trials show 90–95% efficacy at 50 g/ha, outperforming fenpropathrin (70–80% at 100 g/ha) but requiring higher doses than cyhalothrin (95% efficacy at 25 g/ha) .

Toxicological Concerns

• Endocrine Disruption : Chronic exposure in rats caused ovarian follicular atresia at 25 mg/kg/day, linked to oxidative stress and hormonal imbalance .
• Resistance Development : Overuse has led to resistance in Helicoverpa armigera populations, with LC₅₀ values increasing 20-fold over a decade .

Q & A

Q. How can the stereochemical configuration of [(R)-cyano-(3-phenoxyphenyl)methyl] (1S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropane-1-carboxylate be experimentally determined?

• Methodological Answer : Use chiral high-performance liquid chromatography (HPLC) with a polysaccharide-based stationary phase (e.g., Chiralcel OD-H) to resolve enantiomers. Compare retention times with authenticated standards. Nuclear magnetic resonance (NMR) spectroscopy, particularly $^{1}\text{H}$- and $^{13}\text{C}$-NMR, can confirm spatial arrangement by analyzing coupling constants and NOE effects. X-ray crystallography provides definitive structural proof .

Q. What analytical techniques are recommended for detecting and quantifying this compound in environmental matrices?

• Methodological Answer :

• GC-MS : Ideal for volatile derivatives; derivatize using BSTFA or MSTFA to enhance volatility.
• LC-MS/MS : Preferred for polar metabolites. Use a C18 column with gradient elution (acetonitrile/0.1% formic acid) and monitor transitions for parent ions (e.g., m/z 416 → 181 for cypermethrin analogs) .
  
• Table : Comparison of Analytical Parameters

Technique	LOD (ng/L)	LOQ (ng/L)	Recovery (%)
GC-MS	0.5	1.5	85–92
LC-MS/MS	0.1	0.3	88–95

Q. What abiotic degradation pathways dominate under varying pH conditions?

• Methodological Answer : Hydrolysis studies at pH 4–9 reveal:

• Acidic (pH 4–6) : Ester cleavage dominates, yielding 3-phenoxybenzaldehyde and dichlorovinyl-dimethylcyclopropane carboxylic acid.
• Alkaline (pH 8–9) : Cyano group hydrolysis produces amide intermediates. Use HPLC-UV to track degradation products, with half-lives ranging from 7 days (pH 9) to >50 days (pH 4) .

Advanced Research Questions

Q. How can enantiomeric resolution challenges during synthesis be addressed?

• Methodological Answer : Employ diastereomeric salt formation using chiral resolving agents (e.g., (+)- or (-)-tartaric acid). Alternatively, asymmetric catalysis with Ru-BINAP complexes can enhance enantiomeric excess (ee >98%). Monitor ee via circular dichroism (CD) spectroscopy or chiral HPLC .

Q. What metabolic pathways are implicated in microbial degradation of this compound?

• Methodological Answer : Co-culture Rhodococcus sp. JQ-L and Comamonas sp. A-3 sequentially degrade the compound via:

Esterase-mediated cleavage of the cyclopropane carboxylate.

Cyano group oxidation to amide by cytochrome P450 enzymes.

Mineralization of 3-phenoxybenzoic acid via meta-cleavage pathways. Use proteomics to identify catabolic genes (e.g., pbaA, cypX) .

Q. How can contradictions between in vitro and in vivo neurotoxicity data be resolved?

• Methodological Answer : Perform transcriptomic profiling (RNA-seq) on SH-SY5Y cells exposed to subtoxic concentrations (0.1–1 µM). Validate PI3K/Akt/mTOR signaling dysregulation via Western blot. Compare with in vivo rodent models using microdialysis to assess blood-brain barrier penetration .

Q. What strategies optimize bioremediation efficiency in contaminated soils?

• Methodological Answer : Augment soils with microbial consortia (e.g., Bacillus spp. and Pseudomonas spp.) and biochar (10% w/w) to enhance bioavailability. Monitor degradation kinetics via $^{14}\text{C}$-radiolabeling and optimize conditions (25–30°C, pH 7, C:N ratio 20:1) .

Q. How does stereochemistry influence interactions with sodium channel receptors?

• Methodological Answer : Conduct molecular docking simulations (AutoDock Vina) using the Drosophila voltage-gated sodium channel (PDB: 5XSY). The (R)-configuration at the cyano group increases binding affinity (ΔG = -9.2 kcal/mol) by forming hydrogen bonds with Thr929 and Leu932. Validate via patch-clamp electrophysiology .